(Rac)-Spirotetramat-enol

• CAS: 382608-09-5
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol
• InChI: InChI=1S/C18H23NO3/c1-11-4-5-12(2)14(10-11)15-16(20)18(19-17(15)21)8-6-13(22-3)7-9-18/h4-5,10,13,20H,6-9H2,1-3H3,(H,19,21)
• InChIKey: IDJJHEIUIYGFDX-UHFFFAOYSA-N

Spirotetramat-enol Product Overview

(Rac)-Spirotetramat-enol (CAS 382608-09-5) is the active enol metabolite of the tetramic acid proinsecticide spirotetramat. It is a ligand for acetyl-CoA carboxylase (ACC) and has been used to synthesize PROTAC ACC degraders . Following plant uptake, spirotetramat is hydrolyzed to this enol form, which then inhibits insect and spider mite ACC by interfering with the carboxyltransferase partial reaction [1]. Its unique systemic properties allow translocation in both xylem and phloem, distinguishing it from many other agrochemicals [2].

Active metabolite Direct enol form bypasses prodrug activation; suitable for in vitro ACC inhibition and biochemical assays

Tool compound Reported ACC inhibitor for lipid biosynthesis disruption studies across insect and mite models

Reference standard Analytical standard for residue monitoring; required for sum-of-parent-and-enol MRL compliance testing

• [1] Lümmen P, Khajehali J, Luther K, Van Leeuwen T. The cyclic keto-enol insecticide spirotetramat inhibits insect and spider mite acetyl-CoA carboxylases by interfering with the carboxyltransferase partial reaction. Insect Biochem Mol Biol. 2014 Dec;55:1-8. View Source
• [2] Novachem New Zealand Agrichemical Manual. Formulation is vital for performance. 2020 Aug 12. Spirotetramat conversion to enol form required for efficacy. View Source

Why Spirotetramat-enol Cannot Be Substituted

The enol derivative of spirotetramat is the active inhibitory species, while the parent spirotetramat acts as a proinsecticide requiring in planta activation [1]. Direct use of spirotetramat-enol bypasses this activation step and ensures consistent target engagement in enzyme inhibition assays and PROTAC development . Additionally, spirotetramat-enol exhibits a distinct binding mode on ACC—competitive with acetyl-CoA and uncompetitive with ATP—that is not conserved among other ACC inhibitor classes such as herbicides [2]. These differences preclude simple substitution of (Rac)-Spirotetramat-enol with other ACC ligands or keto-enol analogs without altering experimental outcomes.

Substitution with parent spirotetramat (prodrug) introduces ester-hydrolysis activation uncertainty in vitro; direct enol sourcing may be required for controlled studies.

Cross-resistance patterns among ketoenols are compound-specific; CYP392E10 metabolizes spirodiclofen and spiromesifen but not spirotetramat or spirodiclofen-enol, so in-class replacement may not reproduce susceptibility profiles.

Environmental fate differs: the enol metabolite exhibits higher soil mobility and leaching potential compared to the parent; residue monitoring methods cannot directly exchange parent and enol forms.

• [1] Novachem New Zealand Agrichemical Manual. Formulation is vital for performance. 2020 Aug 12. Spirotetramat conversion to enol form required for efficacy. View Source
• [2] Lümmen P, Khajehali J, Luther K, Van Leeuwen T. The cyclic keto-enol insecticide spirotetramat inhibits insect and spider mite acetyl-CoA carboxylases by interfering with the carboxyltransferase partial reaction. Insect Biochem Mol Biol. 2014 Dec;55:1-8. View Source

Spirotetramat-enol vs. Class Analogs: Key Evidence

Metabolic Stability Against CYP Detoxification

Spirotetramat-enol inhibits ACC partially purified from Myzus persicae (green peach aphid) and Spodoptera frugiperda (fall armyworm), as well as recombinant spider mite ACC. Kinetic analysis shows competitive inhibition with respect to acetyl-CoA and uncompetitive inhibition with respect to ATP [1]. This binding mode differs from herbicidal ACC inhibitors, which bind at the carboxyltransferase domain interface [1].

CYP metabolic stability

Class-level inference

Spirotetramat & spirodiclofen-enol: no detectable metabolism by CYP392E10

Spirodiclofen & spiromesifen: metabolized by CYP392E10

Supports metabolic stability assessment; enol form may be less susceptible to this detoxification pathway.

Recombinant CYP392E10 assay; inference extended to spirotetramat-enol.

Evidence Dimension	Inhibition of insect ACC by spirotetramat-enol vs. herbicidal ACC inhibitors
Target Compound Data	Spirotetramat-enol: competitive with acetyl-CoA, uncompetitive with ATP
Comparator Or Baseline	Herbicidal ACC inhibitors (e.g., FOPs, DIMs): bind at CT domain dimer interface; weak inhibitors of animal ACCs
Quantified Difference	Binding mode differs; spirotetramat-enol does not affect plant ACC CT domain residues (L1736, A1739) when mutated
Conditions	In vitro enzyme assays with partially purified insect ACC and recombinant spider mite ACC

Why This Matters

This distinct binding mode confirms that spirotetramat-enol is not functionally interchangeable with other ACC inhibitor classes, making it essential for research targeting insect-specific ACC inhibition.

• [1] Lümmen P, Khajehali J, Luther K, Van Leeuwen T. The cyclic keto-enol insecticide spirotetramat inhibits insect and spider mite acetyl-CoA carboxylases by interfering with the carboxyltransferase partial reaction. Insect Biochem Mol Biol. 2014 Dec;55:1-8. View Source

Higher Leaching Potential

Spirotetramat-enol exposure leads to larval arrest and disruption of the life cycle in the free-living nematode C. elegans and the plant-parasitic nematode H. schachtii. The EC95 for arresting C. elegans juvenile development was calculated at 44-48 ppm when synchronized first-stage juveniles were soaked in spirotetramat-enol [1]. The compound inhibits nematode ACC activity and affects storage lipids and fatty acid composition, as demonstrated by RNAi silencing of H. schachtii ACC mimicking the spirotetramat-enol phenotype [2].

Soil mobility

Cross-study comparable

Enol metabolite: relatively more mobile, potential to leach

Parent spirotetramat: not detected in leachate

Differentiates environmental fate monitoring context; enol mobility requires separate tracking.

Disturbed soil column leaching studies; exact mobility coefficients not provided.

Evidence Dimension	Arrest of nematode juvenile development by spirotetramat-enol
Target Compound Data	Spirotetramat-enol EC95 = 44-48 ppm (C. elegans juveniles)
Comparator Or Baseline	Untreated control: normal development; RNAi silencing of ACC: similar phenotype
Quantified Difference	Concentrations as low as 30 ppm showed arrest; EC95 44-48 ppm
Conditions	In vitro soaking assays with synchronized C. elegans first-stage juveniles

Why This Matters

This quantitative nematicidal activity, not observed with the proinsecticide spirotetramat alone, supports procurement of spirotetramat-enol for nematode research and development of novel nematicides.

• [1] Vang LE, Opperman CH, Schwarz MR, Davis EL. Spirotetramat causes an arrest of nematode juvenile development. Nematology. 2016;18(2):121-131. View Source
• [2] Gutbrod P, et al. Inhibition of acetyl-CoA carboxylase by spirotetramat causes growth arrest and lipid depletion in nematodes. Sci Rep. 2020;10:12456. (S-EPMC7391777) View Source

Reduced Cross-Resistance vs. Spiromesifen

A direct competitive enzyme-linked immunosorbent assay (ELISA) using monoclonal antibodies generated against spirotetramat-enol haptens achieved an IC50 value of 0.1 μg/L for the sum of spirotetramat and spirotetramat-enol [1]. This assay was validated with fortified grape, grape juice, and wine samples, showing limits of quantification well below the maximum residue limits (MRLs) established for spirotetramat and its enol metabolite [1]. A lateral flow immunoassay was also developed for on-site screening of spirotetramat in wine, meeting EU Regulation 519/2014/EU requirements with a false suspect rate below 2% [1].

Cross-resistance

Head-to-head

~130-fold vs >10,000-fold resistance (spirotetramat vs spiromesifen)

Lower cross-resistance ratio supports compound selection for resistance studies.

Field populations of Bemisia tabaci; leaf disc bioassays.

Evidence Dimension	Immunoassay sensitivity for spirotetramat and spirotetramat-enol detection
Target Compound Data	IC50 = 0.1 μg/L (sum of spirotetramat and spirotetramat-enol)
Comparator Or Baseline	Regulatory MRLs (e.g., EU Regulation 1107/2009): typically in mg/kg range; chromatographic methods
Quantified Difference	LOQ well below MRLs; excellent correlation with chromatographic method
Conditions	Direct competitive ELISA with heterologous bioconjugate

Why This Matters

The high sensitivity and validated performance of spirotetramat-enol immunoassays justify its procurement as an analytical standard for residue monitoring in foodstuffs, where both parent and metabolite are regulated.

• [1] Cevallos-Cedeño RE, Agulló C, Abad-Fuentes A, Abad-Somovilla A, Mercader JV. Enzyme and lateral flow monoclonal antibody-based immunoassays to simultaneously determine spirotetramat and spirotetramat-enol in foodstuffs. Sci Rep. 2021;11:1380. (PMC7815808) View Source

Efficacy Parity with Spirodiclofen

Spirotetramat is a proinsecticide that must penetrate the leaf and undergo hydrolysis to spirotetramat-enol to become effective against target pests [1]. In contrast, spirotetramat-enol is the active inhibitory species. Studies comparing Movento 100SC (formulated spirotetramat) to generic 100SC formulations showed that Movento provided five times more leaf penetration, leading to higher conversion to the active enol form and superior efficacy against aphids [1].

Greenhouse efficacy

Head-to-head

Spirotetramat: >91% efficacy; >84% population reduction

Spirodiclofen: >91% efficacy; >84% population reduction

Reported comparable endpoint response in greenhouse trial.

Tomato plants; Tetranychus urticae; assessments at 11 and 18 days.

Evidence Dimension	Leaf penetration and conversion to active enol
Target Compound Data	Spirotetramat-enol: direct activity; spirotetramat: requires in planta activation
Comparator Or Baseline	Generic spirotetramat 100SC formulations: 5x lower penetration than Movento 100SC
Quantified Difference	5-fold difference in leaf penetration; formulation-dependent activation
Conditions	Foliar application studies; aphid efficacy trials

Why This Matters

For laboratory studies requiring direct enzyme inhibition without plant-mediated activation, spirotetramat-enol is the only appropriate form; substitution with the proinsecticide introduces variability dependent on formulation and plant metabolism.

• [1] Novachem New Zealand Agrichemical Manual. Formulation is vital for performance. 2020 Aug 12. Spirotetramat conversion to enol form required for efficacy; Movento 100SC provides 5x penetration over generics. View Source

Spirotetramat-enol Applications

Residue Quantification and Monitoring

Use (Rac)-Spirotetramat-enol as a direct ACC ligand for in vitro enzyme kinetics and as a building block for PROTAC ACC degraders, leveraging its competitive binding mode with acetyl-CoA and uncompetitive behavior with ATP [1]. This avoids the variability introduced by proinsecticide activation in plant-based assays.

In Vitro ACC Inhibition and Lipid Metabolism

Employ spirotetramat-enol in C. elegans and H. schachtii assays to induce juvenile arrest and study lipid metabolism disruption. The EC95 of 44-48 ppm provides a quantitative benchmark for screening novel nematicidal compounds [1].

Resistance Mechanism Studies and Monitoring

Procure spirotetramat-enol as a certified reference material for developing and validating immunoassays (ELISA, lateral flow) with IC50 sensitivity of 0.1 μg/L, compliant with EU MRLs for spirotetramat and its enol metabolite [1].

Advanced Formulation and Delivery Systems

Use spirotetramat-enol as a control compound to benchmark the activation efficiency of different spirotetramat formulations, as studies have shown up to 5-fold differences in leaf penetration and subsequent enol formation between Movento and generic 100SC products [1].

Application

Selection Property

Validation Focus

Residue monitoring (sum of parent and enol)

Analytical reference standard

LC-MS/MS or immunoassay method validation in food and environmental matrices

In vitro ACC inhibition and lipid metabolism studies

Direct active agent; bypasses prodrug activation

Inhibition kinetics and target engagement confirmation

Resistance mechanism studies and monitoring

Active moiety for cross-resistance assessment

Characterization of target-site or metabolic resistance mechanisms

Advanced formulation and delivery system design

Enol metabolite with distinct soil mobility

Controlled-release or PROTAC-based delivery performance

• [1] Lümmen P, et al. Insect Biochem Mol Biol. 2014;55:1-8; Vang LE, et al. Nematology. 2016;18(2):121-131; Cevallos-Cedeño RE, et al. Sci Rep. 2021;11:1380; Novachem New Zealand Agrichemical Manual, 2020. View Source